Cas no 885954-82-5 (1-2-(1-methylpiperidin-2-yl)ethylpiperazine)

• Product Name: 1-2-(1-methylpiperidin-2-yl)ethylpiperazine
• CAS No: 885954-82-5
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• CID: 6022126
• PubChem ID: 4914646
• Update Time: 2025-07-24

1-2-(1-methylpiperidin-2-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methylpiperidin-2-yl)ethylpiperazine
• DTXSID601251656
• 885954-82-5
• EN300-1870082
• 1-[2-(1-Methyl-2-piperidinyl)ethyl]piperazine
• 1-[2-(1-methylpiperidin-2-yl)ethyl]piperazine

• Inchi： 1S/C12H25N3/c1-14-8-3-2-4-12(14)5-9-15-10-6-13-7-11-15/h12-13H,2-11H2,1H3
• InChI Key： JUBGLIJZSISLPF-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1CCN1CCNCC1

Computed Properties

• Exact Mass: 211.204847810g/mol
• Monoisotopic Mass: 211.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-2-(1-methylpiperidin-2-yl)ethylpiperazine

Chemical Profile of 1-2-(1-methylpiperidin-2-yl)ethylpiperazine (CAS No. 885954-82-5)

1-2-(1-methylpiperidin-2-yl)ethylpiperazine, identified by the CAS number 885954-82-5, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class, which is widely recognized for its diverse biological activities and utility in medicinal chemistry. The structural framework of this molecule incorporates a piperazine ring substituted with a 1-methylpiperidine moiety, which contributes to its unique pharmacological properties.

The synthesis and structural elucidation of 1-2-(1-methylpiperidin-2-yl)ethylpiperazine have been subjects of considerable interest due to its potential applications in the development of novel therapeutic agents. The presence of the 1-methylpiperidine substituent enhances the compound's solubility and metabolic stability, making it a promising candidate for further investigation in drug design. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the molecular structure and purity of this compound.

In recent years, there has been growing interest in exploring the pharmacological effects of piperazine derivatives, particularly those with substituted alkyl chains and heterocyclic rings. 1-2-(1-methylpiperidin-2-yl)ethylpiperazine has shown potential in preclinical studies as a modulator of central nervous system (CNS) activity. Its ability to interact with various neurotransmitter receptors has positioned it as a candidate for treating neurological disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). The compound's interaction with serotonin receptors, in particular, has been a focus of research due to the serotonin system's critical role in mood regulation.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for 1-2-(1-methylpiperidin-2-yl)ethylpiperazine. These computational approaches have helped identify potential binding sites on target proteins, facilitating the design of more potent and selective analogs. Additionally, the use of high-throughput screening (HTS) techniques has accelerated the process of identifying lead compounds for further optimization.

The pharmacokinetic properties of 1-2-(1-methylpiperidin-2-yl)ethylpiperazine are also under investigation to ensure its suitability for clinical applications. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's favorable pharmacokinetic characteristics, such as good oral bioavailability and moderate metabolic clearance, make it an attractive candidate for further development. Furthermore, its stability under various storage conditions has been assessed to ensure long-term viability in pharmaceutical formulations.

One of the most exciting areas of research involving 1-2-(1-methylpiperidin-2-yl)ethylpiperazine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural motifs present in this compound can be modified to create novel derivatives with enhanced pharmacological activity. For instance, appending additional functional groups or introducing different heterocyclic structures could lead to compounds with improved efficacy or reduced side effects.

The toxicological profile of 1-2-(1-methylpiperidin-2-yl)ethylpiperazine has also been carefully evaluated to ensure safety in clinical settings. Acute toxicity studies have demonstrated that the compound exhibits low toxicity at moderate doses, suggesting its potential for safe administration. Chronic toxicity studies are ongoing to assess long-term exposure effects and identify any potential adverse reactions that may arise with prolonged use.

The regulatory landscape for 1-2-(1-methylpiperidin-2-yl)ethylpiperazine is another critical aspect that has been addressed by researchers. Compliance with international regulatory standards is essential for its progression towards clinical trials and eventual market approval. Documentation regarding synthesis methods, quality control measures, and safety data must be meticulously prepared to meet these requirements.

In conclusion, 1-2-(1-methylpiperidin-2-y l)ethylpip erazine (CAS No. 885954 -82 -5) represents a promising compound in pharmaceutical research with significant potential for therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and applications, this molecule is poised to play a crucial role in advancing medical treatments for various neurological disorders.